4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylacetic acid

• IUPAC Name: 2-[4-(1,1,2,3,3,3-hexafluoropropoxy)phenyl]acetic acid
• InChI: InChI=1S/C11H8F6O3/c12-9(10(13,14)15)11(16,17)20-7-3-1-6(2-4-7)5-8(18)19/h1-4,9H,5H2,(H,18,19)
• InChI Key: TYZXTGGRYWKJHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)O)OC(C(C(F)(F)F)F)(F)F
• Molecular Formula: C11H8F6O3
• Molecular Weight: 302.17 g/mol

Description

4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylacetic acid, also known as HFPP, is an organic compound that has a wide range of applications in scientific research. It is a versatile reagent that has been used in a variety of chemical reactions, including catalytic hydrogenation, oxidation, and polymerization. HFPP is also used as an intermediate in the synthesis of various pharmaceuticals and other compounds. In addition, HFPP has been found to have useful biochemical and physiological effects on living organisms, making it a valuable tool for laboratory experiments.

Scientific Research Applications

4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylacetic acid has a wide range of applications in scientific research. It has been used as a reagent in various chemical reactions, such as catalytic hydrogenation, oxidation, and polymerization. It has also been used as an intermediate in the synthesis of various pharmaceuticals and other compounds. In addition, this compound has been found to have useful biochemical and physiological effects on living organisms, making it a valuable tool for laboratory experiments.

Mechanism of Action

The mechanism of action of 4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylacetic acid is not fully understood, but it is believed to involve the inhibition of enzymes involved in the metabolism of fatty acids. Specifically, it is believed to inhibit the activity of the enzyme acyl-CoA oxidase, which is involved in the oxidation of fatty acids. This inhibition of enzyme activity leads to an accumulation of fatty acids in cells, which can have both biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been found to have a range of biochemical and physiological effects on living organisms. In particular, it has been found to have anti-inflammatory, anti-bacterial, and anti-fungal effects. It has also been found to have an inhibitory effect on the growth of certain types of cancer cells. In addition, this compound has been found to have an effect on the metabolism of fatty acids, leading to an accumulation of fatty acids in cells.

Advantages and Limitations for Lab Experiments

4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylacetic acid has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is relatively stable, making it suitable for use in a variety of chemical reactions. In addition, its biochemical and physiological effects make it a valuable tool for studying the effects of various compounds on living organisms. However, this compound also has some limitations for use in laboratory experiments. For example, it is not soluble in water, making it difficult to use in aqueous solutions. In addition, its effects on living organisms can be unpredictable, making it difficult to control the results of experiments.

Future Directions

The potential future directions for 4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylacetic acid research are numerous. One possible direction is to further explore its biochemical and physiological effects on living organisms. This could include studying its effects on various types of cells and tissues, as well as its effects on various diseases and disorders. In addition, further research could be done to explore the potential applications of this compound in the synthesis of pharmaceuticals and other compounds. Finally, further research could be done to explore the potential uses of this compound in the industrial production of various chemicals and materials.

Synthesis Methods

4-(1,1,2,3,3,3-Hexafluoropropoxy)phenylacetic acid is synthesized through a process known as the Wittig reaction. This reaction involves the use of a phosphonium salt and a carbonyl compound to form an alkene product. In the case of this compound, the phosphonium salt is the hexafluoropropoxy-substituted phosphonium salt, and the carbonyl compound is the phenylacetic acid. This reaction is carried out in the presence of an acid catalyst, such as sulfuric acid, at temperatures of around 100°C. The reaction produces a mixture of isomers, which must then be separated and purified to obtain the desired product.